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Compound of Interest

Compound Name: P53R3

Cat. No.: B12421918

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of P53R3, a potent p53 reactivator utilized in cancer research. The following procedures and
recommendations are designed to ensure the safe handling, storage, and disposal of this
compound.

Compound Information and Storage

P53R3 is a chemical compound identified by CAS number 922150-12-7. It is supplied as a
solid or in a dimethyl sulfoxide (DMSO) solution and is intended for research use only.

Storage and Stability:

Proper storage is crucial to maintain the integrity of P53R3.
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Storage ] ) .
Form Duration Special Conditions
Temperature
) Store under a nitrogen
Solid 4°C Long-term
atmosphere.
) Store under a nitrogen
In DMSO Solution -80°C Up to 6 months
atmosphere.
] Store under a nitrogen
In DMSO Solution -20°C Up to 1 month

atmosphere.

Personal Protective Equipment (PPE)

Due to the absence of a comprehensive Safety Data Sheet (SDS), a conservative approach to
personal protection is recommended. The following PPE should be worn at all times when
handling P53R3:

PPE Category Item Specifications

Two pairs of nitrile gloves.
Hand Protection Gloves Change gloves immediately if

contaminated.

) Safety Glasses with Side Must be worn to protect
Eye Protection i .
Shields or Goggles against splashes.

A standard laboratory coat

Body Protection Laboratory Coat
should be worn and buttoned.
All handling of solid P53R3
and solutions should be
, _ _ performed in a certified
Respiratory Protection Chemical Fume Hood

chemical fume hood to avoid
inhalation of any dust or

aerosols.
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Operational Plan: Handling and Preparation of

Solutions
Handling Solid P53R3:

» Work Area Preparation: Ensure the chemical fume hood is clean and uncluttered.

e Weighing: If weighing the solid compound, do so on a tared, disposable weigh boat within
the fume hood.

» Spill Prevention: Handle the solid with care to prevent generating dust.
Preparation of P53R3 Solution in DMSO:

e Solvent Handling: DMSO is readily absorbed through the skin and can carry other chemicals
with it. Handle DMSO with extreme care, wearing double gloves.

o Dissolving: Slowly add the weighed P53R3 solid to the required volume of DMSO in a
suitable vial.

e Mixing: Cap the vial and vortex or sonicate until the solid is completely dissolved.

o Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and
your initials.

Disposal Plan

All waste materials contaminated with P53R3 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect in a clearly labeled hazardous waste

Solid P53R3 ,

container.

Collect in a labeled, sealed container for liquid
P53R3 Solutions hazardous waste. Do not mix with incompatible

waste streams.

Contaminated Labware (e.g., pipette tips, weigh  Place in a designated solid hazardous waste

boats, gloves) container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Emergency Situation First Aid Measures

Immediately wash the affected area with
Skin Contact copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Move to fresh air. If breathing is difficult, provide

Inhalation ) ]
oxygen. Seek medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Experimental Protocol: In Vitro p53 Reactivation
Assay

This protocol outlines a general procedure to assess the ability of P53R3 to reactivate mutant

p53 in cancer cell lines.

Objective: To determine the effect of P53R3 on the transcriptional activity of mutant p53.
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Materials:

e Cancer cell line expressing a p53 mutant (e.g., a cell line with p53R175H, p53R248W, or
p53R273H).

e P53R3 stock solution in DMSO.

o Cell culture medium and supplements.

 Luciferase reporter plasmid containing a p53-responsive element.

e Transfection reagent.

e Luciferase assay system.

o Plate reader capable of measuring luminescence.

Methodology:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a density that will result in 70-80%
confluency at the time of transfection.

o Transfection: Co-transfect the cells with the p53-responsive luciferase reporter plasmid and a
control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent according to
the manufacturer's instructions.

o P53R3 Treatment: After 24 hours of transfection, treat the cells with varying concentrations
of P53R3. Include a vehicle control (DMSO) and a positive control if available.

e |ncubation: Incubate the cells for an additional 24-48 hours.

» Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities
using a dual-luciferase assay system and a plate reader.

» Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to
account for variations in transfection efficiency and cell number. Compare the luciferase
activity in P53R3-treated cells to the vehicle control to determine the fold induction of p53
transcriptional activity.
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Caption: Workflow for the safe handling and experimental use of P53R3.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
P53R3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12421918#personal-protective-equipment-for-
handling-p53r3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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